Cas no 77368-14-0 (Piperazine, 1-(dichloroacetyl)-4-methyl-)

• Product Name: Piperazine, 1-(dichloroacetyl)-4-methyl-
• CAS No: 77368-14-0
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• CID: 536244
• PubChem ID: 4410071
• Update Time: 2025-04-19

Piperazine, 1-(dichloroacetyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(dichloroacetyl)-4-methyl-
• 2,2-dichloro-1-(4-methylpiperazin-1-yl)ethanone
• Piperazine, 1-(dichloroacetyl)-4-methyl- (9CI)
• 1-dichloroacetyl-4-methyl-piperazine
• 1-Methyl-4-dichloracetylpiperazin
• AC1N9G1K
• AG-H-09392
• CTK2G6550
• 2,2-dichloro-1-(4-methylpiperazin-1-yl)ethan-1-one
• DTXSID60402965
• AKOS003848642
• SCHEMBL12789678
• 77368-14-0

• Inchi： 1S/C7H12Cl2N2O/c1-10-2-4-11(5-3-10)7(12)6(8)9/h6H,2-5H2,1H3
• InChI Key： LVOFSYIEZWIWRG-UHFFFAOYSA-N
• SMILES： ClC(C(N1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.6Ų